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Compound of Interest

Compound Name: N-Bromosaccharin

Cat. No.: B1208123

An in-depth exploration of the physical and chemical properties of N-Bromosaccharin
(NBSac), a versatile reagent in organic synthesis. This guide provides researchers, scientists,
and drug development professionals with a detailed overview of NBSac's characteristics,
experimental protocols for its use, and insights into its reaction mechanisms.

Physical and Chemical Properties

N-Bromosaccharin is a white to off-white crystalline solid at room temperature.[1] It is a stable
yet reactive halogenating agent, finding utility as both a brominating agent and an oxidizing
reagent in a variety of organic transformations.[1][2]

Identifiers and Structure
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Identifier Value

2-bromo-1,2-benzisothiazol-3(2H)-one 1,1-

IUPAC Name o
dioxide[1]
N-Bromosaccharin, NBSac, 2-Bromo-1,1-dioxo-
Synonyms )
1,2-benzothiazol-3-one[3][4]
CAS Number 35812-01-2[1][4]
Molecular Formula C7H4BrNOsS[1][4]
Molecular Weight 262.08 g/mol [1]
The molecule features a benzisothiazole ring
system with a bromine atom attached to the
Chemical Structure nitrogen. The presence of two sulfonyl dioxide

groups and a carbonyl group contributes to its

reactivity.[1]
Physical Properties
Property Value
Melting Point 160 °C[3], 171-173 °C[4]
Boiling Point 404.4 °CJ[3]
Density 2.063 g/cm3
Appearance White to off-white crystalline solid[1]

Soluble in alcohols, acetonitrile,
- tetrachloromethane, ethyl acetate,
Solubility ] )
trichloromethane, acetone, and 1,4-dioxane.[5]

[6] Slightly soluble in water.

Chemical Properties and Reactivity

N-Bromosaccharin is a versatile reagent in organic synthesis, primarily utilized for bromination
and oxidation reactions. The N-Br bond is relatively weak and polarized due to the electron-
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withdrawing nature of the adjacent sulfonyl and carbonyl groups, making the bromine atom
electrophilic.[1]

Key chemical reactions involving N-Bromosaccharin include:

» Bromination of Aromatic Compounds: It is an effective reagent for the bromination of
electron-rich aromatic compounds such as anilines and phenols, often exhibiting high
regioselectivity for the para-position.[1][6]

o Oxidation of Alcohols: N-Bromosaccharin can be used to oxidize primary and secondary
alcohols to aldehydes and ketones, respectively.

» Oxidative Cleavage of Oximes: It efficiently cleaves oximes to regenerate the corresponding
carbonyl compounds.[1][7]

» Bromination of Allylic and Benzylic Positions: Similar to N-bromosuccinimide (NBS), NBSac
can be used for the free-radical bromination of allylic and benzylic C-H bonds.

» Formation of Bromohydrins: It reacts with alkenes in the presence of water to form
bromohydrins.[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis of N-Bromosaccharin and its
application in key organic transformations.

Synthesis of N-Bromosaccharin (Green Chemistry
Approach)

This protocol describes an environmentally friendly synthesis of N-Bromosaccharin using
readily available and non-toxic reagents.[1]

Materials:
e Sodium saccharin (10.25 g, 50 mmol)

e Potassium bromide (KBr) (6.00 g, 50 mmol)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/profile/Marcio-Mattos/publication/233004622_A_Green_Preparation_of_N_-Chloro-_and_N_-Bromosaccharin/links/54b3ba530cf2318f0f955dae/A-Green-Preparation-of-N-Chloro-and-N-Bromosaccharin.pdf
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.researchgate.net/profile/Marcio-Mattos/publication/233004622_A_Green_Preparation_of_N_-Chloro-_and_N_-Bromosaccharin/links/54b3ba530cf2318f0f955dae/A-Green-Preparation-of-N-Chloro-and-N-Bromosaccharin.pdf
https://www.organic-chemistry.org/namedreactions/wohl-ziegler-reaction.shtm
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.researchgate.net/profile/Marcio-Mattos/publication/233004622_A_Green_Preparation_of_N_-Chloro-_and_N_-Bromosaccharin/links/54b3ba530cf2318f0f955dae/A-Green-Preparation-of-N-Chloro-and-N-Bromosaccharin.pdf
https://www.organic-chemistry.org/chemicals/oxidations/n-bromosaccharin.shtm
http://www.sciencemadness.org/talk/files.php?pid=651314&aid=85305
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.researchgate.net/profile/Marcio-Mattos/publication/233004622_A_Green_Preparation_of_N_-Chloro-_and_N_-Bromosaccharin/links/54b3ba530cf2318f0f955dae/A-Green-Preparation-of-N-Chloro-and-N-Bromosaccharin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Oxone® (potassium peroxymonosulfate) (30.75 g, 50 mmol)
e Sodium carbonate (Na2COs) (2.65 g, 25 mmol)

e Distilled water

Procedure:

 In a suitable flask, dissolve sodium saccharin, potassium bromide, and sodium carbonate in
250 mL of distilled water with stirring.

 In a separate beaker, prepare a solution of Oxone® in 30 mL of distilled water.

¢ Slowly add the Oxone® solution to the stirred solution of sodium saccharin at 0 °C.
 Allow the reaction mixture to stir at room temperature for 24 hours.

e The resulting solid precipitate is collected by filtration.

» Wash the solid with cold distilled water and dry to obtain pure N-Bromosaccharin.

Expected Yield: Approximately 64%.[1]
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Caption: Workflow for the green synthesis of N-Bromosaccharin.

Bromination of Aniline

This protocol details the use of N-Bromosaccharin for the bromination of aniline, a
representative aromatic amine.[4]

Materials:

Aniline

N-Bromosaccharin solution (0.02 M in glacial acetic acid)

Potassium iodide (KI) solution (10%)

Standard sodium thiosulfate (Na2S203) solution (0.01 M)

Starch indicator solution
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e Glacial acetic acid

« Distilled water

Procedure:

e Prepare a stock solution of aniline in a suitable solvent.

» Transfer an aliquot containing 1-5 mg of aniline to a 100 mL glass-stoppered conical flask.
e Add 10 mL of the N-Bromosaccharin solution.

o Stopper the flask, shake thoroughly, and allow the reaction to proceed for 10 minutes at
room temperature with occasional shaking.

e Wash the stopper with 5 mL of distilled water, collecting the washings in the flask.

e Add 5 mL of potassium iodide solution. The unreacted N-Bromosaccharin will liberate
iodine.

« Titrate the liberated iodine with the standard sodium thiosulfate solution using starch as an
indicator.

o Perform a blank titration under identical conditions without the aniline sample.

e Calculate the amount of N-Bromosaccharin consumed to determine the extent of
bromination.
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Caption: Experimental workflow for the bromination of aniline using N-Bromosaccharin.

Reaction Mechanisms

Understanding the underlying mechanisms of reactions involving N-Bromosaccharin is crucial
for predicting outcomes and optimizing reaction conditions.

Electrophilic Bromination of an Aromatic Ring

The bromination of electron-rich aromatic compounds, such as phenols and anilines, proceeds
through an electrophilic aromatic substitution mechanism. The polarized N-Br bond in NBSac
allows the bromine to act as an electrophile.

Step 1: Formation of Sigma Complex

Step 2: Deprotonation

NBSac (Br* source)
Base —® H-Base*

| | -

[Ar(H)Br]* (Sigma Complex)

Ar-H ———Attack by Tretectrons P> Loss of H* \/

Ar-Br
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Caption: Generalized mechanism for electrophilic aromatic bromination.

Free Radical Bromination of an Allylic C-H Bond

In the presence of a radical initiator (e.g., light or AIBN), N-Bromosaccharin can effect the
bromination of allylic positions via a free-radical chain mechanism, analogous to the Wohl-
Ziegler reaction with NBS.[6][8]
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Caption: Free-radical chain mechanism for allylic bromination.

Oxidative Cleavage of Oximes
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N-Bromosaccharin provides an efficient method for the regeneration of carbonyl compounds
from their corresponding oximes. The reaction is believed to proceed via an initial attack of the
oxime nitrogen on the electrophilic bromine of NBSac, followed by hydrolysis.

Step 1: Initial Attack

Step 2: Hydrolysis
NBSac
Addition of H20 R2C(OH)-N(Br)-OH ——— >  H2N-Br + Saccharin

[ >

[R2C=N(Br)-OHJ*+
—Nucleophilic attack P> Elimination

H20 P RC=0

R2C=N-OH

Click to download full resolution via product page

Caption: Proposed mechanism for the oxidative cleavage of oximes.

Safety and Handling

N-Bromosaccharin is a strong oxidizing agent and should be handled with care. It is irritating
to the eyes, skin, and respiratory tract.[6] Appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should
be stored in a cool, dry place away from combustible materials.[6] For detailed safety
information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

e 2. N-bromosaccharin - Sciencemadness Wiki [sciencemadness.org]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.benchchem.com/product/b1208123?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208123?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/wohl-ziegler-reaction.shtm
https://www.organic-chemistry.org/namedreactions/wohl-ziegler-reaction.shtm
https://www.benchchem.com/product/b1208123?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Marcio-Mattos/publication/233004622_A_Green_Preparation_of_N_-Chloro-_and_N_-Bromosaccharin/links/54b3ba530cf2318f0f955dae/A-Green-Preparation-of-N-Chloro-and-N-Bromosaccharin.pdf
https://www.sciencemadness.org/smwiki/index.php/N-bromosaccharin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. sciencemadness.org [sciencemadness.org]

. ijpsi.org [ijpsi.org]

. researchgate.net [researchgate.net]

. Wohl-Ziegler Reaction [organic-chemistry.org]

. N-Bromosaccharin [organic-chemistry.org]

°
(0] ~ » ol H w

. Wohl-Ziegler bromination - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [N-Bromosaccharin: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1208123#physical-and-chemical-
properties-of-n-bromosaccharin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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